5-[(4-chloro-3-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole

• IUPAC Name: 5-[(4-chloro-3-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13ClN2O2/c1-11-9-13(7-8-14(11)17)20-10-15-18-16(19-21-15)12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: RJKDMKWAHSJFTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=NC(=NO2)C3=CC=CC=C3)Cl
• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol

Description

5-[(4-chloro-3-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole is a compound within the 1,3,4-oxadiazole class. This class of compounds is known for its versatile applications in medicinal chemistry due to their significant biological activities. Oxadiazoles are heterocyclic compounds containing an oxygen atom and two nitrogen atoms in a five-membered ring.

Synthesis Analysis

The synthesis of oxadiazoles, including derivatives similar to 5-[(4-chloro-3-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole, typically involves the cyclization of substituted-benzoic acid or carbohydrazides. This process is often catalyzed by reagents like phosphorousoxychloride or chloramine-T (Dewangan et al., 2015).

Molecular Structure Analysis

The molecular structure of 1,3,4-oxadiazole derivatives is characterized by spectral methods such as IR, 1H NMR, 13C NMR, and mass spectroscopy. These compounds typically feature a planar oxadiazole ring with various substitutions influencing their chemical behavior (Wang et al., 2004).

Chemical Reactions and Properties

Oxadiazole derivatives are known for their reactivity towards various chemical agents. They can undergo substitutions and add reactions based on the functional groups present. Their chemical properties are significantly influenced by the substituents on the oxadiazole ring, which affect their electron distribution and reactivity (Mohan et al., 2004).

Physical Properties Analysis

The physical properties of oxadiazoles like solubility, melting point, and crystalline structure are determined through various analytical techniques. X-ray crystallography is often used to determine the crystal structure and study intermolecular interactions (Wang et al., 2004).

Chemical Properties Analysis

Oxadiazoles exhibit a range of chemical properties based on their structure. They have been studied for their potential as chemosensors, with properties such as solvatochromism and fluorescence influenced by their molecular structure (Ma et al., 2013). The presence of functional groups like phenol hydroxyl and 1,3,4-oxadiazole groups in these compounds plays a crucial role in their chemical behavior.